Cas no 1389310-11-5 ((S)-N-Methyl-1,1,1-Trifluoro-2-pentylamine)
1389310-11-5 structure
Product Name:(S)-N-Methyl-1,1,1-Trifluoro-2-pentylamine
CAS No:1389310-11-5
MF:C6H12F3N
MW:155.161392211914
CID:3160979
PubChem ID:66570512
Update Time:2025-04-21
(S)-N-Methyl-1,1,1-Trifluoro-2-pentylamine Chemical and Physical Properties
Names and Identifiers
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- (S)-N-Methyl-1,1,1-Trifluoro-2-pentylamine
- 1389310-11-5
- FJPJIBYNAPGESZ-YFKPBYRVSA-N
- 2-Pentanamine, 1,1,1-trifluoro-N-methyl-, (2S)-
- DTXSID501242024
-
- MDL: MFCD22380022
- Inchi: 1S/C6H12F3N/c1-3-4-5(10-2)6(7,8)9/h5,10H,3-4H2,1-2H3/t5-/m0/s1
- InChI Key: FJPJIBYNAPGESZ-YFKPBYRVSA-N
- SMILES: FC([C@H](CCC)NC)(F)F
Computed Properties
- Exact Mass: 155.09218387Da
- Monoisotopic Mass: 155.09218387Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 89.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 12Ų
(S)-N-Methyl-1,1,1-Trifluoro-2-pentylamine Related Literature
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
1389310-11-5 ((S)-N-Methyl-1,1,1-Trifluoro-2-pentylamine) Related Products
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